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Compound of Interest

Compound Name:
4-(2-

Isothiocyanatophenyl)morpholine

CAS No.: 51317-67-0

Cat. No.: B1623059

Get Quote

Technical Guide & SDS: 4-(2-
Isothiocyanatophenyl)morpholine
Chemical Identity & Physicochemical Profile
Compound Name: 4-(2-Isothiocyanatophenyl)morpholine Synonyms:o-Morpholinophenyl

isothiocyanate; 2-Morpholinophenyl isothiocyanate. Structural Characterization: A bifunctional

scaffold containing a morpholine ring attached to a phenyl group, substituted at the ortho

position with an electrophilic isothiocyanate (-N=C=S) group.
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Property
Value
(Estimated/Analogue*)

Technical Insight

Molecular Formula C₁₁H₁₂N₂OS Consistent with para isomer.

Molecular Weight 220.29 g/mol
Useful for stoichiometric

calculations.

CAS Number
Not Listed (Ref para: 51317-

66-9)

Treat as a novel research

chemical.

Physical State Solid (Low Melting Point)

Ortho substitution often lowers

MP compared to para (MP

~98°C) due to disrupted crystal

packing.

Solubility
DMSO, DMF, DCM,

Chloroform

Hydrophobic aromatic core;

poor water solubility.

Reactivity Class Electrophile (Soft)

Reacts with nucleophiles

(amines, thiols); sensitive to

hydrolysis.

Expert Note: The ortho positioning of the morpholine ring creates significant steric bulk near the

reactive isothiocyanate group. In synthesis, this may retard reaction rates with bulky

nucleophiles compared to the para isomer.

Hazard Identification (GHS Classification)
This assessment is derived from the functional group reactivity (Isothiocyanates) and the

morpholine scaffold.

Signal Word:DANGER
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Hazard Class Category Hazard Statement
Mechanism of
Toxicity

Acute Toxicity (Oral) Cat. 4
H302: Harmful if

swallowed.[1][2][3]

Metabolic release of

isothiocyanate ions;

potential interference

with thyroid function.

Skin

Corrosion/Irritation
Cat.[1] 2

H315: Causes skin

irritation.[4]

Electrophilic attack on

keratin proteins

(acylation).

Eye Damage/Irritation Cat. 2A
H319: Causes serious

eye irritation.

Direct lachrymatory

effect; high reactivity

with corneal proteins.

Resp. Sensitization Cat. 1

H334: May cause

allergy/asthma

symptoms.[5]

Haptenization of

respiratory proteins

triggers immune

response.

Skin Sensitization Cat. 1

H317: May cause an

allergic skin reaction.

[4]

Formation of hapten-

protein conjugates via

thiourea linkage.

STOT - SE Cat. 3
H335: May cause

respiratory irritation.[3]

Irritation of mucous

membranes upon

inhalation of

dust/vapor.

Self-Validating Handling & Storage Protocol
Standard operating procedures (SOPs) often fail because they lack feedback loops. This

protocol includes Validation Checkpoints to ensure integrity.

A. Storage Logic[2][3]
Temperature: Store at 2–8°C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1244809453_morpholine_casno_110-91-8_msds.pdf
https://www.chemos.de/import/data/msds/GB_en/110-91-8-A0001294-GB-en.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1272.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1244809453_morpholine_casno_110-91-8_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC376860050&countryCode=US&language=en
https://www.inchem.org/documents/hsg/hsg/hsg092.htm
https://www.fishersci.com/store/msds?partNumber=AC376860050&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1272.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reasoning: Low temperature inhibits the spontaneous dimerization or hydrolysis often

seen in isothiocyanates.

Atmosphere: Inert gas (Argon/Nitrogen).

Reasoning: Moisture in air hydrolyzes the -NCS group to the corresponding amine (2-

morpholinoaniline), which is structurally distinct and inactive for thiourea synthesis.

Container: Amber glass vial with Teflon-lined cap.

Reasoning: Protects from light-induced degradation; Teflon prevents cap liner leaching.

B. The "Visual Integrity" Check (Validation)
Before every experiment, perform this 5-second check:

Color: Should be off-white to pale yellow. Darkening indicates oxidation.

State: Should be free-flowing solid. Clumping or liquefaction indicates hydrolysis (formation

of liquid amines).

Pressure: Audible "hiss" upon opening indicates volatile degradation products (avoid use).

C. Engineering Controls & PPE
Ventilation:REQUIRED. Handle only in a certified chemical fume hood.

Gloves: Nitrile (Double gloving recommended). Latex is permeable to many organic

electrophiles.

Respiratory: If solid dust is visible, use N95 or P100. If heating, use a respirator with organic

vapor cartridges.

Emergency Response Architecture
Visualized Decision Matrix
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Exposure Incident

Identify Route

Inhalation Skin Contact Eye Contact

Evacuate to Fresh Air
Sit Upright (90 deg)

Seek Medical (Resp. Sensitization)

Immediate

Drench 15 min
Soap & Water (No Alcohol)

Discard Contaminated Clothing

Immediate

Flush 15 min (Lifting Lids)
Remove Contacts
Do NOT Neutralize

Immediate

Click to download full resolution via product page

Figure 1: Immediate Response Triage for Isothiocyanate Exposure. Note the specific

prohibition of alcohol for skin washing, as it may increase permeability.

Scientific Application: Synthesis & Reactivity
Mechanistic Insight
Researchers typically use 4-(2-Isothiocyanatophenyl)morpholine to synthesize thiourea

derivatives (via reaction with amines) or heterocycles (via cyclization).

The Ortho-Effect: Unlike the para isomer, the ortho-morpholine group exerts a field effect and

steric hindrance.

Reaction Rate: Nucleophilic attack at the isothiocyanate carbon will be slower.

Solvent Choice: Use non-nucleophilic, polar aprotic solvents (e.g., anhydrous THF or DMF)

to solvate the transition state without competing for the electrophile.
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Experimental Workflow: Thiourea Formation

4-(2-Isothiocyanatophenyl)
morpholine

(Electrophile)
Nucleophilic Addition
Solvent: THF/DCM
Temp: 0°C to RT

Primary Amine
(R-NH2)

(Nucleophile)

Thiourea Derivative
(Stable Scaffold)Anhydrous Conditions

Hydrolysis Product
(If Wet: Urea/Amine)

Moisture Present

Click to download full resolution via product page

Figure 2: Synthetic pathway for thiourea formation. Note the critical divergence caused by

moisture, emphasizing the need for anhydrous conditions.

Disposal Considerations
Quenching: Do not dispose of active isothiocyanate directly. Quench excess reagent by

stirring with a dilute solution of ammonia or sodium hydroxide (converts to inert

thiourea/urea) before disposal into organic waste.

Stream: Halogenated vs. Non-halogenated depends on the solvent used (e.g., DCM vs.

THF).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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